Cas no 2241867-56-9 ((propyl-d7)boronic acid)

• Product Name: (propyl-d7)boronic acid
• CAS No: 2241867-56-9
• MF: C₃H₉BO₂
• MW: 94.956493139267
• CID: 6815932
• PubChem ID: 45788509
• Update Time: 2025-03-03

(propyl-d7)boronic acid Chemical and Physical Properties

Names and Identifiers

• CS-18874
• (propyl-d7)boronic acid
• 2241867-56-9
• AKOS015944621
• n-Propyl-d7-boronic acid

• Inchi： 1S/C3H9BO2/c1-2-3-4(5)6/h5-6H,2-3H2,1H3/i1D3,2D2,3D2
• InChI Key： JAQOMSTTXPGKTN-NCKGIQLSSA-N
• SMILES： OB(C([2H])([2H])C([2H])([2H])C([2H])([2H])[2H])O

Computed Properties

• Exact Mass: 95.1134969Da
• Monoisotopic Mass: 95.1134969Da
• Isotope Atom Count: 7
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 30
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų